Cas no 37978-21-5 (ethyl (3-ethylpyridin-4-yl)acetate)

ethyl (3-ethylpyridin-4-yl)acetate structure
37978-21-5 structure
Product Name:ethyl (3-ethylpyridin-4-yl)acetate
CAS No:37978-21-5
MF:C11H15NO2
MW:193.242303133011
CID:922833
PubChem ID:288418
Update Time:2025-04-19

ethyl (3-ethylpyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl (3-ethylpyridin-4-yl)acetate
    • AC1M65DM; HMS1761F04; CTK4D0341; ZINC03249556; 3-Ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid methyl ester; AG-E-09588; AC1Q317W; 3-Ethyl-4-phthalazon-1-carbonsaeure-methylester; 3-ethyl-4-oxo-3,4-dihydro-phthalazine-1-carboxylic acid methyl ester; 3-Ethyl-4-pyridylessigsaeure-ethylester; (3-ethyl-pyridin-4-yl)-acetic acid ethyl ester; MCULE-1619593107;
    • NSC149618
    • DTXSID10958967
    • 37978-21-5
    • NSC-149618
    • Inchi: 1S/C11H15NO2/c1-3-9-8-12-6-5-10(9)7-11(13)14-4-2/h5-6,8H,3-4,7H2,1-2H3
    • InChI Key: SMBIZJHRHOBAGC-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C=CN=CC=1CC)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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